Cas no 2302807-98-1 (4-Chloro-2-(difluoromethyl)-6-methylpyrimidine)

• Product Name: 4-Chloro-2-(difluoromethyl)-6-methylpyrimidine
• CAS No: 2302807-98-1
• MF: C₆H₅ClF₂N₂
• MW: 178.567106962204
• CID: 5462969
• Update Time: 2023-08-28

4-Chloro-2-(difluoromethyl)-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-6-methylpyrimidine
• Z3035803801
• Pyrimidine, 4-chloro-2-(difluoromethyl)-6-methyl-

• Inchi： 1S/C6H5ClF2N2/c1-3-2-4(7)11-6(10-3)5(8)9/h2,5H,1H3
• InChI Key： FAOHFLKTRKGDDO-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=NC(C(F)F)=N1

Computed Properties

• Exact Mass: 178.0109322 g/mol
• Monoisotopic Mass: 178.0109322 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 178.57
• XLogP3: 2.2
• Topological Polar Surface Area: 25.8